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Compound Name: Methyl 3-oxo-3-phenylpropanoate

Cat. No.: B1268224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrimidines and their derivatives are a cornerstone in medicinal chemistry and drug

development, exhibiting a wide spectrum of biological activities, including anticancer, antiviral,

and antimicrobial properties. A prominent method for the synthesis of functionalized pyrimidines

is the Biginelli reaction, a one-pot multicomponent reaction that offers an efficient route to

dihydropyrimidinones (DHPMs), which can be subsequently converted to pyrimidines. This

application note provides detailed protocols for the synthesis of pyrimidine precursors using

Methyl 3-oxo-3-phenylpropanoate as a key starting material via the Biginelli reaction. It also

explores the potential biological implications, particularly the link between pyrimidine

metabolism and the p53 tumor suppressor pathway.

The Biginelli reaction is a versatile and acid-catalyzed three-component condensation between

an aldehyde, a β-keto ester (in this case, Methyl 3-oxo-3-phenylpropanoate), and urea or

thiourea.[1][2] This reaction is highly valued for its operational simplicity and the biological

significance of its products.[3]
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The general scheme for the Biginelli reaction involves the condensation of the three

components to form a dihydropyrimidinone ring system. The reaction is typically catalyzed by a

Brønsted or Lewis acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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